Cas no 2172044-74-3 (8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid)

• Product Name: 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid
• CAS No: 2172044-74-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6006578
• PubChem ID: 165579072
• Update Time: 2025-06-14

8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid
• 8-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]octanoic acid
• EN300-1525361
• 2172044-74-3

• Inchi： 1S/C28H36N2O5/c1-20(27(33)29-17-10-4-2-3-5-15-26(31)32)16-18-30-28(34)35-19-25-23-13-8-6-11-21(23)22-12-7-9-14-24(22)25/h6-9,11-14,20,25H,2-5,10,15-19H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： OSPDIFVCHPSNOM-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NCCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid

Comprehensive Overview of 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid (CAS No. 2172044-74-3)

The compound 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid (CAS No. 2172044-74-3) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating custom peptides, drug delivery systems, and biomaterials. The growing demand for precision medicine and targeted therapies has further amplified interest in such high-purity intermediates.

One of the most searched questions related to CAS No. 2172044-74-3 is its solubility and stability under various conditions. Studies indicate that this compound exhibits optimal performance in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile, which are commonly used in peptide coupling reactions. Additionally, its Fmoc group provides temporary protection during synthesis, enabling selective deprotection under mild basic conditions—a feature highly valued in combinatorial chemistry.

In the context of AI-driven drug discovery, 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid has gained attention as a scaffold for machine learning-based molecular design. Computational tools often leverage its structural motifs to predict novel bioactive peptides. Furthermore, its compatibility with automated synthesizers aligns with the trend toward high-throughput screening (HTS), a hot topic in biotech innovation.

From an SEO perspective, users frequently inquire about the synthetic protocols and analytical methods (e.g., HPLC, LC-MS) for this compound. Analytical data confirms its high purity (>95%), which is crucial for GMP-compliant production. The compound’s long hydrocarbon tail also makes it a candidate for lipidation studies, a niche yet rapidly growing field in membrane protein research.

Environmental and green chemistry considerations are another trending angle. Researchers explore solvent-free or water-based alternatives for handling Fmoc-amino acids like this one, addressing concerns about waste reduction. Its low toxicity profile (as per available data) further supports its use in sustainable biomanufacturing.

In summary, 8-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooctanoic acid (CAS No. 2172044-74-3) bridges multiple disciplines—from peptide therapeutics to computational chemistry. Its versatility and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial settings.